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Compound of Interest

Compound Name: Allylestrenol

Cat. No.: B1665242 Get Quote

This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Allylestrenol. The following

procedural steps and personal protective equipment (PPE) recommendations are designed to

ensure a safe laboratory environment and proper disposal of waste materials.

Hazard Identification and Classification
Allylestrenol is a synthetic progestogen.[1][2][3][4] While some safety data sheets (SDS)

classify it as not a hazardous substance or mixture, others indicate potential hazards such as

acute oral toxicity and aquatic toxicity.[5][6] One classification also lists it as a suspected

reproductive toxin (Category 2).[7] Given the conflicting information and its nature as a

pharmaceutical compound of unknown potency, it is prudent to handle it with care, employing

standard precautions for hazardous chemicals.[8]
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Hazard Classification Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301 + P312,

P330, P501

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life P273, P391, P501

Chronic Aquatic Toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P273, P391, P501

Reproductive Toxicity

(Category 2)

H361: Suspected of damaging

fertility or the unborn child

P201, P202, P280, P308 +

P313, P405, P501

Personal Protective Equipment (PPE)
Consistent with guidelines for handling hazardous drugs, the following PPE is recommended to

minimize exposure when working with Allylestrenol.[9][10][11][12]
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PPE Category Item
Specifications and
Procedures

Hand Protection Protective Gloves

- Wear two pairs of

chemotherapy-grade gloves

that meet ASTM D6978

standards.[11]- The inner glove

should be worn under the

gown cuff and the outer glove

over the cuff.[10]- Change

gloves every 30-60 minutes or

immediately if they are torn,

punctured, or contaminated.

[10][11][12]

Eye and Face Protection
Safety Goggles and Face

Shield

- Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[8][13]-

A face shield should be worn in

conjunction with goggles when

there is a risk of splashes or

spills.[9]

Body Protection Protective Gown

- Wear a disposable, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs.[10][11]- Ensure the

gown is resistant to

permeability by hazardous

drugs.[11]

Respiratory Protection Suitable Respirator

- Use a suitable respirator if

dust or aerosols are

generated.[6]- A full-face

respirator may be necessary if

exposure limits are exceeded

or if irritation occurs.[13]
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Operational Plan for Handling Allylestrenol
1. Preparation and Engineering Controls:

Work in a designated restricted area with controlled access.[10]

Ensure adequate ventilation, such as a chemical fume hood or a biological safety cabinet

(BSC), to avoid dust and aerosol formation.[6][8][14]

An accessible safety shower and eye wash station must be available.[6]

Prohibit eating, drinking, smoking, and applying cosmetics in the handling area.[10]

2. Handling Procedures:

Before handling, obtain and read all safety instructions.[7]

Don the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing.[7]

Wash hands thoroughly before donning gloves and after removing them.[8][10]

3. In Case of Accidental Exposure:

Inhalation: Immediately move to fresh air. If breathing is difficult, seek medical attention.[5][6]

Skin Contact: Remove contaminated clothing immediately and rinse the affected skin

thoroughly with large amounts of water. Consult a physician.[5][6][8]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids apart. Promptly seek medical attention.[5][6][8]

Ingestion: If the person is conscious, wash out their mouth with water. Do not induce

vomiting. Seek immediate medical attention.[5][8]

Disposal Plan
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Proper disposal of Allylestrenol and contaminated materials is crucial to prevent

environmental contamination and potential harm.

Waste Allylestrenol: Dispose of the substance in accordance with all applicable federal,

state, and local regulations.[5] This may involve offering the material to a licensed hazardous

material disposal company or burning it in an incinerator equipped with an afterburner and

scrubber.[8]

Contaminated Materials:

All disposable PPE (gloves, gowns, etc.) should be considered contaminated waste.

Place all contaminated items in a sealed, labeled container for hazardous waste.

General Disposal Guidelines:

Do not dispose of Allylestrenol down the drain or in the regular trash unless following

specific guidelines for deactivating the chemical. The FDA provides general guidance for

disposing of non-flush list medicines in household trash by mixing them with an

unappealing substance like dirt or used coffee grounds in a sealed bag.[15] However, for a

laboratory setting, disposal as hazardous chemical waste is the more appropriate route.

Avoid release into the environment.[6]

Workflow for Safe Handling of Allylestrenol
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Safe Handling and Disposal Workflow for Allylestrenol

Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Emergency Procedures

1. Prepare Designated Area
(Ventilated, Restricted Access)

2. Assemble Required PPE

3. Review Safety Data Sheet

4. Don Full PPE

5. Handle Allylestrenol
(Avoid Dust/Aerosol Formation)

6. Decontaminate Work Surfaces

Accidental Exposure Occurs

7. Doff PPE Correctly

8. Dispose of Waste
(Chemical & Contaminated PPE)

9. Wash Hands Thoroughly

NO

Administer First Aid
(Inhalation, Skin, Eye, Ingestion)

YES

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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